Cas no 142273-60-7 (1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI))

• Product Name: 1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI)
• CAS No: 142273-60-7
• MF: C₂₆H₂₀O₈
• MW: 460.432208061218
• CID: 192733
• PubChem ID: 3072350
• Update Time: 2025-04-19

1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI)
• 1,7-dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylic acid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester
• 1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)-
• dimethyl 1,10-dioxo-3,8-diphenyl-4,7-dioxadispiro[4.0.4⁶.2⁵]dodeca-2,8-diene-11,12-dicarboxylate
• AKOS001708112
• dimethyl 4,10-dioxo-2,8-diphenyl-1,7-dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylate
• EU-0018228
• DTXSID40931400
• SR-01000518351
• Oprea1_513993
• Dimethyl 4,10-dioxo-2,8-diphenyl-1,7-dioxadispiro[4.0.4~6~.2~5~]dodeca-2,8-diene-11,12-dicarboxylate
• AB01331101-02
• 142273-60-7
• BRN 5838914
• AKOS022014236
• SR-01000518351-1
• NCGC00338770-01
• 1,7-Dioxadispiro(4.0.4.2)dodeca-2,8-diene-11,12-dicarboxylic acid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5-alpha,6-alpha,11-alpha,12-alpha)-

• Inchi： 1S/C26H20O8/c1-31-23(29)21-22(24(30)32-2)26(20(28)14-18(34-26)16-11-7-4-8-12-16)25(21)19(27)13-17(33-25)15-9-5-3-6-10-15/h3-14,21-22H,1-2H3
• InChI Key： OBLAAFXTCWDHCU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C21C(C(=O)OC)C(C(=O)OC)C12C(C=C(C2C=CC=CC=2)O1)=O)=O

Computed Properties

• Exact Mass: 460.1158
• Monoisotopic Mass: 460.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.43g/cm3
• Boiling Point: 612.7ºC at 760mmHg
• Flash Point: 264.4ºC
• Refractive Index: 1.646
• PSA: 105.2
• LogP: 2.33680